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Compound of Interest

Compound Name: Hydroxylammonium nitrate

Cat. No.: B084296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the safety profiles of Hydroxylammonium
Nitrate (HAN) and other well-known energetic materials, including RDX, HMX, and TNT. The

information is intended to assist researchers and professionals in making informed decisions

regarding the selection and handling of these materials. All quantitative data is supported by

cited experimental findings.

Introduction to Hydroxylammonium Nitrate (HAN)
Hydroxylammonium Nitrate (HAN) is an inorganic salt with potential applications as a rocket

propellant, both in solid and liquid forms.[1] It is a key component in the development of "green"

propellants, which are sought as less toxic and more environmentally friendly alternatives to

traditional propellants like hydrazine.[1][2] HAN-based propellants are considered a viable

solution for future space missions, offering potentially higher performance compared to

hydrazine.[1] However, as an energetic material containing both a reducing agent

(hydroxylammonium cation) and an oxidizing agent (nitrate anion), its stability and safety are

critical considerations.[1][3] Pure, solid HAN is unstable and is typically handled in an aqueous

solution, often with a small amount of nitric acid as a stabilizer.[1]

Quantitative Safety Data Comparison
The following table summarizes key safety parameters for HAN, RDX, HMX, and TNT. These

parameters are crucial for assessing the risks associated with handling, transportation, and
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storage.

Safety

Parameter

HAN

(Hydroxylammo

nium Nitrate)

RDX

(Cyclotrimethyle

netrinitramine)

HMX (Octogen)
TNT

(Trinitrotoluene)

Impact

Sensitivity (H₅₀,

cm)

Formulation

dependent;

generally

considered less

sensitive than

traditional

explosives in

solution. Pure

solid is sensitive.

~30[2] ~20-33[2] >100[4]

Friction

Sensitivity (BAM,

N)

Formulation

dependent; pure

solid is sensitive

to friction.[4][5]

Medium

Sensitivity (e.g.,

>80 N)[6]

Medium

Sensitivity (e.g.,

>80 N)[6]

Low Sensitivity

(>353 N)

Decomposition

Temperature (°C)

~202-220 (for

HAN/PVA

propellant)[7]

~204

(Melting/Decomp

osition)[8]

~280[9]
~240 (Starts to

decompose)

Oral LD₅₀

(mg/kg, rat)

Harmful if

swallowed[4][10]
71-118[11] 5,500-6,400[12] 795[13]

Dermal LD₅₀

(mg/kg)

Toxic in contact

with skin[4][10]

[14]

>289 (dog, no

adverse effects)

[11]

634-719 (rabbit)

[12]

Toxic in contact

with skin[13]

Carcinogenicity

Suspected of

causing cancer

(GHS Category

2)[4][10][14]

Possible human

carcinogen (EPA

Group C)[15]

Not classifiable

as to human

carcinogenicity

(EPA)[12]

Possible human

carcinogen (EPA

Group C)[16]

Experimental Protocols
Detailed methodologies for the key safety experiments are provided below.
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Impact Sensitivity: BAM Fallhammer Test
This test determines the sensitivity of a substance to impact energy. The result is often reported

as the H₅₀ value, the height from which a standard weight has a 50% probability of causing a

reaction (e.g., explosion, smoke, or sound).[4]

Apparatus:

BAM Fallhammer apparatus with a standard drop weight (e.g., 2 kg).[4][17]

Steel anvil and sample confinement assembly (steel cylinders and guide rings).[2][4]

Non-sparking tools for sample handling.[4]

Remote control and observation system for safety.[4]

Procedure:

Sample Preparation: A small, measured amount of the substance (typically around 40 mm³)

is placed into the sample confinement assembly.[4] Solid samples are typically powdered

and sieved.[2]

Test Execution: The sample assembly is placed on the anvil. The drop weight is raised to a

specific height and released remotely.[4]

Observation: The outcome is observed for any reaction, such as an audible report, flash, or

smoke. This is recorded as a "go" (reaction) or "no-go" (no reaction).[4]

Data Analysis (Bruceton Method): A series of trials are conducted at different drop heights.

The height is increased after a "no-go" and decreased after a "go." The results are

statistically analyzed to determine the H₅₀ value.

Friction Sensitivity: BAM Friction Test
This test measures the sensitivity of a substance to frictional stimuli. The result is the lowest

load in Newtons (N) at which a reaction occurs.

Apparatus:
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BAM Friction Tester, consisting of a fixed porcelain pin and a motor-driven, movable

porcelain plate.[1][18]

A loading arm with a set of weights to apply a specific force to the pin.[1][18]

Procedure:

Sample Preparation: A small volume (approx. 10 mm³) of the substance is placed on the

porcelain plate.[19]

Test Execution: The porcelain pin is lowered onto the sample, and a specific load is applied

using the weighted arm. The motor is activated, causing the plate to move back and forth

under the pin once over a distance of 10 mm.[18][19]

Observation: The test is observed for any signs of a reaction, such as a crackling or popping

sound, sparks, smoke, or an explosion.[1]

Data Analysis: The test is typically performed in a series of six trials at a given load. The

lowest load at which at least one reaction is observed in six trials is reported as the friction

sensitivity value.[19]

Thermal Stability: Differential Scanning Calorimetry
(DSC)
DSC is a thermoanalytical technique used to determine the thermal stability and decomposition

temperature of energetic materials. It measures the difference in heat flow between a sample

and a reference as a function of temperature.[5][20]

Apparatus:

Differential Scanning Calorimeter.

Sample pans (typically aluminum or copper) and a reference pan (usually empty).

Procedure:
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Sample Preparation: A small amount of the sample (typically a few milligrams) is weighed

and sealed in a sample pan.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature range and a constant heating rate

(e.g., 10 °C/min).[14]

Data Acquisition: The DSC heats the sample and reference, continuously monitoring the heat

flow.

Data Analysis: The resulting thermogram plots heat flow versus temperature. An exothermic

peak indicates a decomposition reaction.[20] The onset temperature of this peak is often

reported as the decomposition temperature.

Mandatory Visualization
Safety Assessment Workflow for Energetic Materials
The following diagram illustrates a generalized workflow for the safety assessment of a newly

synthesized or formulated energetic material.
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Caption: A logical workflow for the safety assessment of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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